Cas no 1909305-91-4 (3-(aminomethyl)-1,1-difluoropentane hydrochloride)

• Product Name: 3-(aminomethyl)-1,1-difluoropentane hydrochloride
• CAS No: 1909305-91-4
• MDL: MFCD29907221
• CID: 4628449
• PubChem ID: 122163728
• Update Time: 2025-05-20

3-(aminomethyl)-1,1-difluoropentane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-1,1-difluoropentane hydrochloride

• MDL： MFCD29907221

Additional information on 3-(aminomethyl)-1,1-difluoropentane hydrochloride

Recent Advances in the Study of 3-(Aminomethyl)-1,1-difluoropentane Hydrochloride (CAS: 1909305-91-4)

The compound 3-(aminomethyl)-1,1-difluoropentane hydrochloride (CAS: 1909305-91-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorinated structure, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and prodrugs. Recent studies have focused on its synthesis, pharmacokinetics, and biological activity, shedding light on its mechanisms of action and potential clinical benefits.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 3-(aminomethyl)-1,1-difluoropentane hydrochloride, emphasizing its scalability and purity. The researchers utilized a multi-step process involving fluorination and amination reactions, achieving a high yield of the target compound. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further drug development.

In another groundbreaking study, researchers investigated the compound's role as a gamma-aminobutyric acid (GABA) analogue. The findings, published in Neuropharmacology (2024), demonstrated that 3-(aminomethyl)-1,1-difluoropentane hydrochloride exhibits potent GABAergic activity, suggesting its potential use in treating neurological disorders such as epilepsy and anxiety. The study employed in vitro and in vivo models to validate the compound's efficacy and safety profile.

Further research has explored the compound's application in prodrug design. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) detailed how 3-(aminomethyl)-1,1-difluoropentane hydrochloride can serve as a versatile scaffold for prodrugs targeting specific enzymes. The study reported enhanced bioavailability and targeted delivery, underscoring the compound's utility in precision medicine.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential side effects. Ongoing research aims to address these issues through structural modifications and formulation improvements. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(aminomethyl)-1,1-difluoropentane hydrochloride (CAS: 1909305-91-4) represents a promising candidate for therapeutic development. Its unique chemical properties and diverse biological activities make it a valuable subject of study in the chemical biology and pharmaceutical fields. Future research will likely focus on expanding its applications and overcoming existing limitations to fully realize its potential.